Cas no 2679859-19-7 ((2R)-2-acetamido-3-fluoropropanoic acid)

• Product Name: (2R)-2-acetamido-3-fluoropropanoic acid
• CAS No: 2679859-19-7
• MF: C₅H₈FNO₃
• MW: 149.120325088501
• CID: 5644787
• PubChem ID: 165918687
• Update Time: 2025-07-18

(2R)-2-acetamido-3-fluoropropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679859-19-7
• (2R)-2-acetamido-3-fluoropropanoic acid
• EN300-28270692

• Inchi： 1S/C5H8FNO3/c1-3(8)7-4(2-6)5(9)10/h4H,2H2,1H3,(H,7,8)(H,9,10)/t4-/m0/s1
• InChI Key： IOGMRZXPTDCCBW-BYPYZUCNSA-N
• SMILES： FC[C@@H](C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 149.04882128g/mol
• Monoisotopic Mass: 149.04882128g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 66.4Ų

Additional information on (2R)-2-acetamido-3-fluoropropanoic acid

Introduction to (2R)-2-acetamido-3-fluoropropanoic Acid (CAS No. 2679859-19-7)

(2R)-2-acetamido-3-fluoropropanoic acid, identified by its Chemical Abstracts Service (CAS) number 2679859-19-7, is a fluorinated amino acid derivative that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, with its unique structural features, exhibits promising properties that make it a valuable candidate for various applications, particularly in drug development and synthetic biology.

The molecular structure of (2R)-2-acetamido-3-fluoropropanoic acid consists of a propanoic acid backbone modified with an acetamide group at the second carbon position and a fluorine atom at the third carbon position. This configuration imparts distinct chemical and biological characteristics, making it a versatile building block for the synthesis of more complex molecules. The presence of the chiral center at the second carbon atom ensures that this compound exists as a specific enantiomer, which is crucial for its biological activity and interaction with target proteins.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The fluorine atom in (2R)-2-acetamido-3-fluoropropanoic acid contributes to these properties by increasing the lipophilicity and reducing the susceptibility to enzymatic degradation. These attributes are particularly beneficial in the design of drugs that require prolonged half-life and targeted delivery.

One of the most compelling aspects of (2R)-2-acetamido-3-fluoropropanoic acid is its potential application in the development of novel therapeutic agents. Researchers have been exploring its utility as a precursor in the synthesis of peptidomimetics and protease inhibitors. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved stability and bioavailability. The fluorine atom in this compound can be strategically incorporated into peptidomimetics to enhance their binding interactions with biological targets, thereby increasing their efficacy.

Furthermore, the acetamide group in (2R)-2-acetamido-3-fluoropropanoic acid provides a site for further functionalization, allowing chemists to tailor the molecule for specific biological activities. This flexibility has made it a valuable tool in medicinal chemistry, where modifications at various positions can lead to compounds with enhanced potency, selectivity, and reduced toxicity. The ability to fine-tune these properties makes (2R)-2-acetamido-3-fluoropropanoic acid an indispensable asset in drug discovery pipelines.

The synthesis of (2R)-2-acetamido-3-fluoropropanoic acid presents both challenges and opportunities for synthetic chemists. The need for high enantiomeric purity necessitates sophisticated synthetic routes that often involve chiral auxiliaries or asymmetric catalysis. Recent advancements in synthetic methodologies have made it possible to produce this compound with high yields and purity, facilitating its use in research and industrial applications.

In academic research, (2R)-2-acetamido-3-fluoropropanoic acid has been employed as a key intermediate in the development of novel antibiotics and antiviral agents. The fluorine atom's ability to disrupt hydrogen bonding networks has been exploited to create compounds that exhibit improved resistance to degradation by microbial enzymes. This has opened up new avenues for combating drug-resistant pathogens, which is a critical concern in modern medicine.

The compound's potential extends beyond pharmaceutical applications into materials science and biotechnology. Its unique structural features make it suitable for use as a monomer in polymer synthesis, where it can contribute to the development of advanced materials with tailored properties. Additionally, its role as a building block for peptidomimetics has implications for biotechnological processes, such as enzyme engineering and protein design.

Efforts are ongoing to optimize synthetic routes for large-scale production of (2R)-2-acetamido-3-fluoropropanoic acid. Innovations in green chemistry principles are being integrated into these processes to minimize environmental impact while maintaining high efficiency. Such advancements are crucial for ensuring that this valuable compound remains accessible for both research and commercial applications.

The future prospects of (2R)-2-acetamido-3-fluoropropanoic acid are bright, with ongoing research uncovering new possibilities for its use across multiple disciplines. As our understanding of its properties grows, so too does its potential to contribute to advancements in medicine, materials science, and biotechnology. The combination of its unique structural features and versatile reactivity positions it as a cornerstone molecule in modern chemical research.